Cas no 5873-54-1 (2 4'-Methylenebis(phenyl Isocyanate))

• Product Name: 2 4'-Methylenebis(phenyl Isocyanate)
• CAS No: 5873-54-1
• MF: C₁₅H₁₀N₂O₂
• MW: 250.252103328705
• CID: 370335
• Update Time: 2026-05-14

2 4'-Methylenebis(phenyl Isocyanate) Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isocyanato-2-[(4-isocyanatophenyl)methyl]-
• 1-Isocyanato-2-(4-isocyanatobenzyl)benzene
• 2 4'-METHYLENEBIS(PHENYL ISOCYANATE)
• 1-chloro-2,4-phenylene diisocyanate
• 2,4'-diisocyanato-1,1-methylenedibenzene
• 2,4-diisocyanatochlorobenzene
• 2,4'-Diisocyantodiphenylmethane
• 2,4--methylene bis(phenylisocyanate)
• 2-isocyanatophenyl-4'-isocyanatophenylmethane
• 4-Chlor-1.3-diisocyanato-benzol
• 4-Chlor-m-phenylendiisocyanat
• 4-chloro-1,3-phenylene diisocyanate
• 4-chloro-m-phenylene di
• diphenyl-methane 2,4'-diisocyanate
• NSC511730
• o-(p-isocyanatobenzyl)phenyl isocyanate
• 2 4'-Methylenebis(phenyl Isocyanate)

Computed Properties

• Exact Mass: 250.0743
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4

Experimental Properties

• Color/Form: Not determined
• Melting Point: 36-40 °C(lit.)
• Flash Point: 110 °C
• PSA: 58.86
• Solubility: Not determined

2 4'-Methylenebis(phenyl Isocyanate) Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：20/21/22-36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2 4'-Methylenebis(phenyl Isocyanate)

Recent Advances in the Study of 2,4'-Methylenebis(phenyl Isocyanate) (CAS: 5873-54-1): Applications and Safety Considerations

The chemical compound 2,4'-Methylenebis(phenyl Isocyanate) (CAS: 5873-54-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in polymer synthesis and biomedical engineering. Recent studies have explored its role as a cross-linking agent in polyurethane production, as well as its potential in drug delivery systems. This research brief aims to summarize the latest findings regarding its synthesis, applications, and safety profile, providing valuable insights for professionals in the field.

One of the most notable advancements in the study of 2,4'-Methylenebis(phenyl Isocyanate) is its application in the development of biocompatible polymers. Researchers have successfully utilized this compound to create polyurethane-based materials with enhanced mechanical properties and biodegradability. These materials are being investigated for use in medical devices, such as stents and wound dressings, where durability and biocompatibility are critical. A 2023 study published in the Journal of Biomedical Materials Research demonstrated that polymers incorporating 2,4'-Methylenebis(phenyl Isocyanate) exhibited superior tensile strength and reduced inflammatory responses compared to traditional materials.

In addition to its material science applications, recent research has explored the potential of 2,4'-Methylenebis(phenyl Isocyanate) in targeted drug delivery systems. Its ability to form stable covalent bonds with various functional groups makes it an attractive candidate for conjugating therapeutic agents. A study conducted by the University of Cambridge in 2024 highlighted its use in creating pH-sensitive drug carriers that release payloads specifically in tumor microenvironments. This innovation could significantly improve the efficacy and reduce the side effects of chemotherapy drugs.

Despite its promising applications, the safety profile of 2,4'-Methylenebis(phenyl Isocyanate) remains a critical area of investigation. Recent toxicological studies have raised concerns about its potential respiratory sensitization effects. A 2023 report by the European Chemicals Agency (ECHA) emphasized the need for stringent handling protocols and personal protective equipment (PPE) when working with this compound. Researchers are also exploring alternative synthesis methods to minimize occupational exposure risks while maintaining its beneficial properties.

Looking ahead, the future research directions for 2,4'-Methylenebis(phenyl Isocyanate) include optimizing its synthesis for greener chemistry approaches and expanding its biomedical applications. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of novel derivatives with improved performance and safety profiles. As the field continues to evolve, this compound is poised to play a pivotal role in advancing both materials science and pharmaceutical development.